Cas no 84016-92-2 (6-Chloro-N-ethylbenzo[d]thiazol-2-amine)

6-Chloro-N-ethylbenzo[d]thiazol-2-amine structure
84016-92-2 structure
Product Name:6-Chloro-N-ethylbenzo[d]thiazol-2-amine
CAS No:84016-92-2
MF:C9H9ClN2S
MW:212.699159383774
CID:707012
Update Time:2023-08-03

6-Chloro-N-ethylbenzo[d]thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Benzothiazolamine,6-chloro-N-ethyl-
    • 2-Benzothiazolamine,6-chloro-N-ethyl-(9CI)
    • 6-chloro-N-ethylbenzo[d]thiazol-2-amine
    • 6-chloro-N-ethyl-1,3-benzothiazol-2-amine
    • 6-Chloro-N-ethylbenzo[d]thiazol-2-amine
    • Inchi: 1S/C9H9ClN2S/c1-2-11-9-12-7-4-3-6(10)5-8(7)13-9/h3-5H,2H2,1H3,(H,11,12)
    • InChI Key: PQVZYNJHMBBWEX-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)SC(=N2)NCC

Computed Properties

  • Exact Mass: 212.017
  • Monoisotopic Mass: 212.017
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 53.2
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